N1-ethyl-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide

• IUPAC Name: N-ethyl-N'-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]oxamide
• InChI: InChI=1S/C15H24N4O2/c1-3-16-14(20)15(21)17-11-13(19-9-4-5-10-19)12-7-6-8-18(12)2/h6-8,13H,3-5,9-11H2,1-2H3,(H,16,20)(H,17,21)
• InChI Key: JERFDHXOWNVRET-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NCC(C1=CC=CN1C)N2CCCC2
• Molecular Formula: C15H24N4O2
• Molecular Weight: 292.38 g/mol

Description

N1-ethyl-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide, also known as EPEA, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. EPEA is a small molecule that has been synthesized using various methods and has shown promising results in scientific research.

Scientific Research Applications

Pyrrole and Pyridine Derivatives in Medicinal Chemistry

• Glycolic Acid Oxidase Inhibitors : A study explored novel 4-substituted 3-hydroxy-1H-pyrrole-2,5-dione derivatives as inhibitors of glycolic acid oxidase, indicating their potential in therapeutic applications related to oxidative stress and metabolic regulation C. Rooney et al., 1983.

Polyamine Analogue in Antitumor Agents

• Polyamine Catabolism : Research on N1-ethyl-N11-[(cyclopropyl)methyl]-4,8,-diazaundecane, a polyamine analogue, highlighted its role in inducing programmed cell death (PCD) through oxidative stress, suggesting its utility in cancer treatment strategies H. Ha et al., 1997.

Catalytic Applications and Chemical Synthesis

• Synthesis of Tetrahydropyridines : Ethyl 2-methyl-2,3-butadienoate was used in a phosphine-catalyzed annulation with N-tosylimines, highlighting a method for creating highly functionalized tetrahydropyridines, showcasing the versatility of pyrrole derivatives in synthetic organic chemistry Xue-Feng Zhu et al., 2003.

Electrochromic and Ion Receptor Properties

• Pyrrole-Based Electrochromic Materials : The study on N-linked polybispyrroles for their electrochromic and ion receptor properties suggests their potential for practical applications such as metal recovery and ion sensors O. Mert et al., 2013.

Histone Deacetylase Inhibitors

• Synthetic Histone Deacetylase Inhibitors : Research on 3-(4-Aroyl-1-methyl-1H-2-pyrrolyl)-N-hydroxy-2-propenamides as a new class of synthetic histone deacetylase inhibitors highlights the importance of pyrrole derivatives in the development of novel therapeutic agents A. Mai et al., 2004.